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Compound of Interest

Compound Name: Schisandronic acid

Cat. No.: B610747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available chemical and

biological data for Schisandronic acid, a naturally occurring triterpenoid isolated from plants of

the Schisandra genus. While detailed, publicly available raw spectroscopic data (NMR, MS)

remains elusive, this document summarizes the known properties of Schisandronic acid and

outlines the standard experimental methodologies for its isolation and characterization.

Furthermore, it delves into its recognized mechanism of action as a pro-apoptotic agent in

cancer cells.

Chemical and Physical Properties
Schisandronic acid, also known as Ganwuweizic acid, is a complex organic molecule with

established cytotoxic effects against certain cancer cell lines. Its fundamental chemical

properties are summarized below.
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Property Value

Synonym Ganwuweizic acid

Molecular Formula C₃₀H₄₆O₃

Molecular Weight 454.69 g/mol

CAS Number 55511-14-3

Class Triterpenoid

Spectroscopic Data of Schisandronic Acid
A thorough search of publicly accessible scientific databases did not yield specific, raw ¹H

NMR, ¹³C NMR, or mass spectrometry data for Schisandronic acid. The characterization of

this compound is typically reported in literature focused on the isolation of natural products

from Schisandra species, but the detailed spectral data has not been made widely available.

Experimental Protocols
The following sections describe the general experimental procedures that would be employed

for the isolation and spectroscopic analysis of Schisandronic acid from its natural source,

Schisandra chinensis or Schisandra propinqua.

Isolation and Purification of Schisandronic Acid
A generalized workflow for the extraction and isolation of triterpenoids like Schisandronic acid
from plant material is outlined below. This process involves a series of extraction and

chromatographic steps to separate the compound of interest from the complex mixture of

phytochemicals present in the plant.
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Dried & Powdered
Schisandra Plant Material

Solvent Extraction
(e.g., Ethanol, Methanol)

Filtration & Concentration

Liquid-Liquid Partitioning
(e.g., Ethyl Acetate/Water)

Column Chromatography
(Silica Gel)

Fraction Collection

Preparative HPLC

Purity Assessment
(Analytical HPLC, TLC)

Isolated Schisandronic Acid
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Caption: Generalized workflow for the isolation of Schisandronic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
To obtain ¹H and ¹³C NMR spectra, the isolated Schisandronic acid would be dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD), containing a small

amount of tetramethylsilane (TMS) as an internal standard.

¹H NMR Spectroscopy: This technique would be used to determine the number of different

types of protons, their chemical environments, and their connectivity. Key parameters to be

recorded would include chemical shifts (δ) in parts per million (ppm), signal multiplicities

(singlet, doublet, triplet, etc.), and coupling constants (J) in Hertz (Hz).

¹³C NMR Spectroscopy: This analysis would identify the number of unique carbon atoms in

the molecule and their chemical environments. The chemical shifts (δ) of each carbon would

be recorded.

2D NMR Techniques: Advanced 2D NMR experiments such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) would be essential to elucidate the complete

chemical structure by establishing proton-proton and proton-carbon correlations.

Mass Spectrometry (MS)
Mass spectrometry would be employed to determine the precise molecular weight and

elemental composition of Schisandronic acid, and to gain structural information through

fragmentation analysis.

High-Resolution Mass Spectrometry (HRMS): Techniques like ESI-TOF (Electrospray

Ionization Time-of-Flight) or Orbitrap MS would be used to obtain a high-resolution mass

spectrum, allowing for the determination of the exact molecular formula.

Tandem Mass Spectrometry (MS/MS): In this technique, the molecular ion of Schisandronic
acid would be isolated and fragmented. The resulting fragmentation pattern would provide

valuable information about the connectivity of the atoms within the molecule, helping to

confirm its structure.

Biological Activity and Signaling Pathway
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Schisandronic acid has been identified as a pro-apoptotic agent in human breast cancer

cells. Its mechanism of action involves the activation of the intrinsic apoptotic pathway, leading

to programmed cell death. The key steps in this signaling cascade are the upregulation of

active caspase-3 and the subsequent cleavage of Poly (ADP-ribose) polymerase (PARP).

Intrinsic Apoptotic Pathway
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Caption: Apoptotic signaling pathway induced by Schisandronic acid.

To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into
Schisandronic Acid: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610747#spectroscopic-data-of-schisandronic-acid-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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